4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C21H25NO3/c1-24-19-7-9-20(10-8-19)25-16-21(23)22-13-11-18(12-14-22)15-17-5-3-2-4-6-17/h2-10,18H,11-16H2,1H3
• InChI Key: VILSSLWYZWMRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, including structures analogous to 4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine, involves multi-step chemical processes. These derivatives are typically synthesized to evaluate their biological activities, such as anti-acetylcholinesterase (anti-AChE) activity. For instance, Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives to explore their anti-AChE activity, indicating a methodology that could be adapted for the synthesis of 4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine (Sugimoto et al., 1990).

Molecular Structure Analysis

Molecular and crystal structure analyses, such as those performed by Kuleshova and Khrustalev (2000), provide insight into the conformation, hydrogen bonding, and molecular packing of piperidine derivatives. These studies help understand the influence of different substituents on the molecule's overall stability and reactivity (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, highlighting their reactivity and potential for modification. Okitsu, Suzuki, and Kobayashi (2001) investigated nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines, revealing efficient methods for the preparation and functionalization of these compounds, which could be applicable to 4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine (Okitsu, Suzuki, & Kobayashi, 2001).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. Jayabharathi et al. (2008) detailed the crystal structure of a piperidine derivative, providing data that can be used to infer the physical properties of similar compounds like 4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine (Jayabharathi et al., 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, stability under various conditions, and the ability to undergo specific reactions, are essential for the application and modification of piperidine derivatives. Studies by El-Sawy et al. (2013) on the synthesis and biological activity of furo[2,3-g]-1,2,3-benzoxathiazine-7,7-dioxide derivatives provide insights into the chemical properties that could be relevant for understanding 4-benzyl-1-[(4-methoxyphenoxy)acetyl]piperidine (El-Sawy et al., 2013).

Mechanism of Action

Target of Action

It’s structurally similar to n-(4-methylbenzoyl)-4-benzylpiperidine , which targets the Enoyl-[acyl-carrier-protein] reductase [NADH] in Mycobacterium tuberculosis . This enzyme plays a crucial role in the fatty acid synthesis pathway of the bacterium .

Mode of Action

Based on its structural similarity to n-(4-methylbenzoyl)-4-benzylpiperidine , it might inhibit the Enoyl-[acyl-carrier-protein] reductase [NADH] enzyme, thereby disrupting the fatty acid synthesis pathway in Mycobacterium tuberculosis .

Biochemical Pathways

The compound potentially affects the fatty acid synthesis pathway in Mycobacterium tuberculosis by inhibiting the Enoyl-[acyl-carrier-protein] reductase [NADH] enzyme . This disruption could lead to the bacterium’s inability to produce essential fatty acids, affecting its survival and proliferation .

Pharmacokinetics

The structurally similar compound, n-(4-methylbenzoyl)-4-benzylpiperidine, has unknown absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance . These factors significantly impact the bioavailability of the compound.

Result of Action

If it acts similarly to n-(4-methylbenzoyl)-4-benzylpiperidine , it could lead to the disruption of fatty acid synthesis in Mycobacterium tuberculosis, potentially inhibiting the bacterium’s growth and proliferation .

Safety and Hazards

The safety data sheet for 4-Amino-1-benzylpiperidine, a related compound, indicates that it causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed or in contact with skin.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This suggests that there is potential for future research and development in this area.